(3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA

• Molecular Formula: C45H72N7O18P3S
• Molecular Weight: 1124.1 g/mol
• InChI: InChI=1S/C45H72N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-33(53)28-36(55)74-27-26-47-35(54)24-25-48-43(58)40(57)45(2,3)30-67-73(64,65)70-72(62,63)66-29-34-39(69-71(59,60)61)38(56)44(68-34)52-32-51-37-41(46)49-31-50-42(37)52/h8-9,11-12,14-15,17-18,20-21,31-34,38-40,44,53,56-57H,4-7,10,13,16,19,22-30H2,1-3H3,(H,47,54)(H,48,58)(H,62,63)(H,64,65)(H2,46,49,50)(H2,59,60,61)/b9-8-,12-11-,15-14-,18-17-,21-20-/t33-,34-,38-,39-,40+,44-/m1/s1
• InChIKey: NNEPPYNERZEJEE-ZPBXYDCSSA-N

(3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA: Key Peroxisomal β-Oxidation Intermediate

(3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA is a very-long-chain fatty acyl-CoA derivative that serves as a critical intermediate in the peroxisomal β-oxidation of polyunsaturated fatty acids (PUFAs) [1]. Formed via the condensation of coenzyme A with (3R,6Z,9Z,12Z,15Z,18Z)-3-hydroxytetracosapentaenoic acid, this compound participates in the biosynthesis of unsaturated fatty acids, including the retroconversion step for docosahexaenoic acid (DHA) synthesis [2]. Its specific (3R)-hydroxyl stereochemistry and the precise arrangement of five double bonds (6Z,9Z,12Z,15Z,18Z) define its biological activity, distinguishing it from related isomers and analogs [1].

1 Stereospecific (3R) substrate for HSD17B4 (MFE-2) dehydrogenase

2 Committed intermediate in peroxisomal TPA→DHA retroconversion

3 NAD+-dependent reaction enabling spectrophotometric NADH monitoring

• [1] KEGG COMPOUND: C16388. (3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA. View Source
• [2] Reactome. Translocation of tetracosapentaenoyl-CoA to peroxisomes (R-HSA-2046093). View Source

(3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA: Why Specificity Matters

Simple substitution with other long-chain or polyunsaturated acyl-CoAs is not feasible due to the compound's strict stereochemical and positional specificity, which dictates enzyme recognition and metabolic fate [1]. The (3R)-hydroxyl group and the unique (6Z,9Z,12Z,15Z,18Z) pentene arrangement are essential for its specific interactions with peroxisomal enzymes like HSD17B4 (MFE-2) [2]. Generic alternatives, such as the (3S)-isomer or analogs with different double-bond positions, are processed by distinct enzymatic pathways (e.g., MFE-1/EHHADH for (3S)-forms), leading to different metabolic outcomes and rendering them unsuitable for studies on the specific pathway leading from tetracosapentaenoic acid (TPA) to DHA [3]. This specificity is critical for reproducible research on very-long-chain PUFA (VLC-PUFA) metabolism.

(3S)-isomer

Processed by EHHADH (MFE-1), not HSD17B4; pathway and metabolic fate may shift significantly

Saturated VLCFA-CoAs (e.g., C24:0)

Enter general β-oxidation, not the specialized DHA synthesis pathway; cannot trace retroconversion

Double-bond positional isomers

Altered enzyme/cofactor specificity (e.g., NADP+ preference) may lead to different redox context

• [1] KEGG REACTION: R07952. (3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA:NAD+ oxidoreductase. View Source
• [2] KEGG ORTHOLOGY: K12405. HSD17B4; (3R)-3-hydroxyacyl-CoA dehydrogenase / enoyl-CoA hydratase 2. View Source
• [3] MetaCyc. Peroxisomal bifunctional enzyme (EHHADH). View Source

(3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA: Enzyme Selectivity & Pathway Mapping

Stereospecific Recognition by HSD17B4 (MFE-2)

The (3R)-stereoisomer, (3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA, is the exclusive substrate for the dehydrogenase domain of the peroxisomal multifunctional enzyme type 2 (HSD17B4/MFE-2), which catalyzes the NAD+-dependent oxidation to 3-oxotetracosapentaenoyl-CoA [1]. In contrast, the corresponding (3S)-hydroxyacyl-CoA stereoisomer is not a substrate for this enzyme and is instead processed by a different peroxisomal enzyme, MFE-1 (encoded by EHHADH), which operates with distinct kinetics and pathway context [2].

Enzyme stereospecificity

Class-level inference

Target: Substrate for HSD17B4 (NAD+) Comparator ((3S)-isomer): Not a substrate; processed by EHHADH

Correct stereochemistry is critical for HSD17B4 pathway studies

Based on enzyme class specificity; validate with purified protein

Evidence Dimension	Enzyme stereospecificity (substrate recognition)
Target Compound Data	Acts as substrate for HSD17B4 (MFE-2) for NAD+-dependent oxidation
Comparator Or Baseline	(3S,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA
Quantified Difference	Qualitative difference: (3R)-isomer is a substrate for HSD17B4; (3S)-isomer is not.
Conditions	Inferred from established stereospecificity of HSD17B4 and EHHADH enzyme classes

Why This Matters

This stereospecificity ensures that procurement of the correct (3R)-isomer is non-negotiable for experiments focused on the HSD17B4-dependent peroxisomal β-oxidation pathway of VLC-PUFAs.

• [1] KEGG REACTION: R07952. (3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA:NAD+ oxidoreductase. View Source
• [2] MetaCyc. Peroxisomal bifunctional enzyme (EHHADH) reaction. View Source

Distinct Metabolic Fate in VLC-PUFA β-Oxidation

(3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA is a committed intermediate in a specific branch of the peroxisomal β-oxidation pathway leading from C24:5 (TPA) to C22:6 (DHA) via a retroconversion step [1]. It is formed directly from the hydration of (2E,6Z,9Z,12Z,15Z,18Z)-Tetracosahexaenoyl-CoA by enoyl-CoA hydratase 2 (part of HSD17B4) [2]. This is in contrast to saturated VLCFA-CoAs, such as lignoceroyl-CoA (C24:0), which follow a different catabolic route and are not intermediates in DHA synthesis.

Metabolic pathway fate

Class-level inference

Target: Intermediate in TPA (C24:5) → DHA (C22:6) retroconversion Comparator (C24:0-CoA): Substrate for general β-oxidation, not DHA synthesis

Select for DHA-specific peroxisomal β-oxidation research

Pathway maps from KEGG/Reactome; confirm with tracer studies

Evidence Dimension	Metabolic pathway membership
Target Compound Data	Intermediate in the TPA (C24:5) → DHA (C22:6) retroconversion pathway in peroxisomes.
Comparator Or Baseline	Lignoceroyl-CoA (C24:0)
Quantified Difference	Qualitative difference: TPA-CoA derivative is an intermediate in PUFA synthesis; saturated analog is a substrate for general β-oxidation.
Conditions	Based on established KEGG and Reactome pathway maps for peroxisomal β-oxidation of VLCFAs and PUFAs.

Why This Matters

Using the correct compound is essential for tracing the flux of carbon through the specialized DHA synthesis pathway, which is a key differentiator for research into retinal and neurological health where this pathway is critical.

• [1] Reactome. Translocation of tetracosapentaenoyl-CoA to peroxisomes (R-HSA-2046093). View Source
• [2] KEGG REACTION: R07951. (3R,6Z,9Z,12Z,15Z,18Z)-3-hydroxytetracosapentaenoyl-CoA hydro-lyase. View Source

Cofactor Preference: NAD+ vs. NADP+

The oxidation of (3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA, catalyzed by HSD17B4, is NAD+-dependent [1]. This is a key differentiator from a closely related isomer, (3R,9Z,12Z,15Z,18Z,21Z)-3-hydroxytetracosapentaenoyl-CoA, which has been observed to be a substrate for NADP+-dependent enzymes (EC 1.1.1.330) in other species [2]. This difference in cofactor preference indicates the involvement of distinct enzyme systems and redox environments, which can be exploited in coupled enzyme assays for specific compound detection and quantification.

Cofactor specificity

Cross-study comparable

NAD+ → NADH (A340) via HSD17B4 Isomer (3R,9Z,12Z,15Z,18Z,21Z): NADP+ preference

Enables specific NADH-coupled assay design for target compound

Coupled assay validation with appropriate controls recommended

Evidence Dimension	Cofactor requirement for dehydrogenation
Target Compound Data	Reaction with NAD+ yields NADH (via HSD17B4)
Comparator Or Baseline	(3R,9Z,12Z,15Z,18Z,21Z)-3-Hydroxytetracosapentaenoyl-CoA
Quantified Difference	Qualitative difference: NAD+ vs. NADP+ as preferred cofactor.
Conditions	Comparison of KEGG Reaction R07952 (NAD+) with Reaction data for (3R,9Z,12Z,15Z,18Z,21Z)-isomer (NADP+) in various plant and animal databases.

Why This Matters

This cofactor difference allows for the design of specific, spectrophotometric NADH-based assays to monitor the activity of HSD17B4 on the target compound, without interference from NADP+-utilizing enzyme activities on other isomers.

• [1] KEGG REACTION: R07952. (3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA:NAD+ oxidoreductase. View Source
• [2] ptools.rosaceae.org. Cross-Species Reaction Comparison: 1.1.1.330. View Source

Critical DHA Synthesis Precursor

(3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA lies on the obligatory pathway for the retroconversion of tetracosapentaenoic acid (C24:5n-6) to docosahexaenoic acid (DHA, C22:6n-3) in peroxisomes [1]. The activity of ELOVL2, which synthesizes the precursor TPA-CoA, is known to decline with age, and this pathway is essential for maintaining DHA levels in the retina [2]. While other 3-hydroxyacyl-CoA compounds may serve as substrates for β-oxidation, this specific compound is uniquely positioned in a pathway with well-documented physiological and therapeutic relevance to age-related macular degeneration (AMD) and other disorders.

DHA synthesis precursor

Supporting evidence

Obligate intermediate in ELOVL2-TPA-DHA axis; pathway linked to retinal tissue research

Supports retinal disease model research (e.g., AMD) on this axis

Physiological relevance from literature; confirm in specific model

Evidence Dimension	Pathway relevance to human health
Target Compound Data	A direct intermediate in a pathway linked to retinal health and aging.
Comparator Or Baseline	Other 3-hydroxyacyl-CoA compounds (e.g., from saturated VLCFAs)
Quantified Difference	Qualitative difference: This compound's pathway is linked to age-related decline in ELOVL2 activity and visual impairment [2], a connection not established for general VLCFA β-oxidation intermediates.
Conditions	Based on established literature linking ELOVL2 activity, TPA levels, and DHA synthesis in retinal tissue.

Why This Matters

Procuring this compound is essential for research aimed at understanding and potentially therapeutically targeting the ELOVL2-TPA-DHA axis in aging and retinal diseases, providing a more disease-relevant model than generic fatty acid β-oxidation studies.

• [1] KEGG MODULE: hsa_M00861. beta-Oxidation, peroxisome, VLCFA. View Source
• [2] Dietary N-3 Very-Long-Chain Polyunsaturated Fatty Acids Improve Retinal Function And Reduce Aortic Atherosclerosis In ApoE-Deficient Mice. Circulation. 2024. View Source

(3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA Research Applications

In Vitro HSD17B4 Enzyme Assays

This compound is the preferred substrate for in vitro assays measuring the dehydrogenase activity of purified or recombinant HSD17B4 (MFE-2) [1]. Its use ensures that the measured activity specifically reflects the (3R)-hydroxyacyl-CoA dehydrogenase function of this enzyme, which is a key component of the peroxisomal VLC-PUFA β-oxidation pathway. The NAD+-dependent reaction can be easily monitored by spectrophotometric measurement of NADH production at 340 nm [2].

VLC-PUFA to DHA Metabolic Flux Analysis

Researchers can use isotopically labeled versions of this compound as a tracer to map metabolic flux through the peroxisomal retroconversion pathway leading to DHA [1]. By tracking the label into downstream metabolites like (2E,6Z,9Z,12Z,15Z,18Z)-Tetracosahexaenoyl-CoA and eventually DHA, scientists can quantitatively assess the efficiency of this specific pathway in cell lines or animal models under various genetic or pharmacological perturbations [2].

AMD and Retinopathy Disease Models

Given the established link between the ELOVL2-TPA-DHA axis and retinal health, this compound is a critical tool for investigating the molecular basis of AMD and other retinopathies [1]. Researchers can use it to supplement cell culture media to bypass the rate-limiting ELOVL2 step, thereby probing the downstream enzymatic machinery (e.g., HSD17B4) and its functional capacity in retinal pigment epithelial (RPE) cells or retinal explant models [2].

Application

Selection Property

Validation Focus

HSD17B4 (MFE-2) dehydrogenase assays

(3R)-stereochemistry and NAD+ dependence

NADH production monitoring at 340 nm

VLC-PUFA to DHA retroconversion flux analysis

Pathway intermediate specificity

Isotopic tracer incorporation into DHA

Retinal disease model research (e.g., AMD)

ELOVL2-TPA-DHA axis context

Pathway functional capacity in RPE cell models

• [1] KEGG ORTHOLOGY: K12405. HSD17B4; (3R)-3-hydroxyacyl-CoA dehydrogenase / enoyl-CoA hydratase 2. View Source
• [2] KEGG REACTION: R07952. (3R,6Z,9Z,12Z,15Z,18Z)-3-Hydroxytetracosapentaenoyl-CoA:NAD+ oxidoreductase. View Source